Cas no 2246720-37-4 (2-(4-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-YL)propan-2-OL)

• Product Name: 2-(4-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-YL)propan-2-OL
• CAS No: 2246720-37-4
• MF: C₁₅H₂₄BNO₃
• MW: 277.166964530945
• MDL: MFCD18726931
• CID: 5194370
• Update Time: 2026-03-05

2-(4-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-YL)propan-2-OL Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, α,α,4-trimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-(4-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-2-YL)PROPAN-2-OL
• A50952
• 2-(4-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-YL)propan-2-OL

• MDL： MFCD18726931
• Inchi： 1S/C15H24BNO3/c1-10-8-12(13(2,3)18)17-9-11(10)16-19-14(4,5)15(6,7)20-16/h8-9,18H,1-7H3
• InChI Key： ZHYMALFTHDWWFV-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=CC=2C)C(C)(C)O)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• Topological Polar Surface Area: 51.6

Additional information on 2-(4-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-YL)propan-2-OL

Introduction to 2-(4-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)propan-2-OL and Its Significance in Modern Chemical Biology

The compound with the CAS no. 2246720-37-4, known as 2-(4-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)propan-2-ol, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in drug discovery and molecular biology. The presence of a pyridine core appended with a boronic ester moiety makes it particularly intriguing for researchers exploring novel synthetic pathways and therapeutic agents.

In the realm of chemical biology, the pyridine scaffold is a cornerstone due to its versatility in forming hydrogen bonds and its ability to interact with biological targets. The specific modification at the 4-position with a methyl group enhances the compound's lipophilicity, while the boronic ester functionality at the 5-position opens doors for cross-coupling reactions, which are pivotal in modern drug synthesis. These attributes have positioned this compound as a valuable building block in the development of small-molecule probes and pharmacophores.

Recent advancements in synthetic methodologies have highlighted the utility of boronic esters in Suzuki-Miyaura cross-coupling reactions. These reactions are instrumental in constructing complex organic molecules with high precision, enabling the creation of novel compounds that can modulate biological pathways. The CAS no. 2246720-37-4 compound exemplifies this capability by serving as a precursor for synthesizing more intricate derivatives that may exhibit enhanced binding affinity or selectivity towards therapeutic targets.

The pharmaceutical industry has been increasingly leveraging such versatile intermediates to develop drugs targeting various diseases. For instance, pyridine-based compounds have shown promise in inhibiting kinases and other enzymes implicated in cancer and inflammatory disorders. The structural features of 2-(4-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)propan-2-ol make it an attractive candidate for further derivatization aimed at optimizing pharmacokinetic properties and reducing off-target effects.

Moreover, the use of chiral boronic esters has opened new avenues in asymmetric synthesis. By controlling the stereochemistry of the boronic ester group, researchers can generate enantiomerically pure compounds that exhibit improved biological activity. This aspect is particularly relevant in drug development, where enantiomeric purity often dictates a compound's efficacy and safety profile. The CAS no. 2246720-37-4 compound's design allows for such stereochemical control, making it a promising candidate for future research.

In academic research circles, this compound has been utilized as a tool molecule to study enzyme mechanisms and probe protein-ligand interactions. Its unique structure provides a scaffold for designing molecules that can selectively interfere with specific biological processes. For example, derivatives of this compound have been explored as inhibitors of acetylcholinesterase, an enzyme implicated in Alzheimer's disease. The ability to modify various parts of the molecule allows researchers to fine-tune its properties for specific applications.

The integration of computational chemistry and high-throughput screening has further accelerated the discovery process using such intermediates. By predicting binding affinities and optimizing molecular structures computationally, researchers can rapidly identify promising candidates for experimental validation. The CAS no. 2246720-37-4 compound fits well into this paradigm by serving as a starting point for virtual screening campaigns aimed at identifying novel bioactive molecules.

Looking ahead, the continued development of novel synthetic strategies will likely expand the utility of this compound beyond its current applications. Advances in flow chemistry and continuous manufacturing may enable scalable production of derivatives tailored for specific therapeutic needs. Additionally, the growing interest in biologics has spurred efforts to develop small-molecule chelators and probes that can interact with biologics or enhance their delivery systems.

In conclusion,2-(4-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yll propan - 2 - ol (CAS no. 2246720 - 37 - 4) stands out as a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable asset for synthesizing complex molecules with therapeutic relevance. As our understanding of biological systems evolves and new synthetic tools become available,this compound will undoubtedly continue to play a crucial role in advancing chemical biology and drug discovery efforts worldwide.